molecular formula C19H20FN5O2 B6436462 3-{[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one CAS No. 2549029-92-5

3-{[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

Cat. No.: B6436462
CAS No.: 2549029-92-5
M. Wt: 369.4 g/mol
InChI Key: WZXDGVXSBYDAIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structure and Functional Groups: This compound features a 3,4-dihydroquinazolin-4-one core substituted with a 7-methoxy group and a piperidin-4-ylmethyl moiety. The fluoropyrimidine substituent may enhance binding affinity to biological targets, such as enzymes or receptors, due to its electronegativity and steric profile.

Properties

IUPAC Name

3-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl]-7-methoxyquinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20FN5O2/c1-27-14-2-3-15-17(8-14)23-12-25(19(15)26)10-13-4-6-24(7-5-13)18-16(20)9-21-11-22-18/h2-3,8-9,11-13H,4-7,10H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZXDGVXSBYDAIC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C4=NC=NC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20FN5O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Analog: BE99196 (CAS 2549029-18-5)

Structure :

  • Core : Identical 3,4-dihydroquinazolin-4-one with 7-methoxy substitution.
  • Substituent Variation : The piperidine-linked group is a 2,4-dimethylthiazol-5-ylmethyl instead of 5-fluoropyrimidin-4-yl.

Implications :

  • Electron Effects : The thiazole ring in BE99196 introduces sulfur-based aromaticity and methyl groups, which may reduce polarity compared to the fluoropyrimidine in the target compound.
  • Bioavailability : Thiazole derivatives often exhibit improved metabolic stability due to resistance to oxidative degradation, whereas fluoropyrimidines may enhance target binding through fluorine-specific interactions .
Piperidine-Substituted Analog: DMPI and CDFII

Structures :

  • DMPI : 3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole.
  • CDFII : 2-(2-Chlorophenyl)-3-[1-(2,3-dimethylbenzyl)piperidin-4-yl]-5-fluoro-1H-indole.

Key Differences :

  • Core: Indole vs.
  • Substituents : Both feature bulky aromatic groups on the piperidine ring (e.g., dimethylphenyl, chlorophenyl), contrasting with the target compound’s fluoropyrimidine.

Biological Relevance :
DMPI and CDFII act as carbapenem synergists against MRSA, suggesting that the piperidine-aromatic substituent motif is critical for disrupting bacterial resistance mechanisms. The target compound’s fluoropyrimidine group may offer enhanced selectivity or potency due to fluorine’s electronegativity .

Quinazolinone Derivative: 3-(2-Ethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one

Structure :

  • Core : Same 3,4-dihydroquinazolin-4-one.
  • Substituents : Lacks the piperidine-fluoropyrimidine chain; instead, it has a 2-ethylphenyl group at position 3 and a methyl group at position 2.

Functional Impact :

  • Target Specificity : Absence of the piperidine-fluoropyrimidine chain may limit interactions with kinase or protease targets reliant on nitrogen-rich binding pockets .

Structural and Functional Comparison Table

Compound Name Core Structure Key Substituents Biological Activity/Inference Reference
Target Compound 3,4-Dihydroquinazolin-4-one 7-Methoxy, [1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl Potential antimicrobial synergist
BE99196 3,4-Dihydroquinazolin-4-one 7-Methoxy, [1-(2,4-dimethylthiazol-5-yl)methylpiperidin-4-yl]methyl Improved metabolic stability
DMPI Indole Piperidin-4-yl with 2,3-dimethylbenzyl, pyridin-4-yl MRSA carbapenem synergist
3-(2-Ethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one 3,4-Dihydroquinazolin-4-one 2-Methyl, 3-(2-ethylphenyl) Enhanced lipophilicity

Key Research Findings and Implications

  • Fluorine’s Role : The 5-fluoropyrimidine group in the target compound may confer stronger target binding compared to thiazole (BE99196) or benzyl (DMPI) substituents due to fluorine’s electronegativity and van der Waals interactions .
  • Piperidine Flexibility : The piperidine linker in all analogs allows conformational adaptability, critical for interacting with deep binding pockets in enzymes or receptors.
  • Synthetic Feasibility : Microwave-assisted synthesis (as seen in thiazolo[4,5-d]pyrimidine derivatives) could be optimized for the target compound to improve yield and purity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.